![molecular formula C23H23N3O2 B2418209 N-(1-{1-[(2,5-dimethylphenyl)methyl]-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide CAS No. 920118-86-1](/img/structure/B2418209.png)
N-(1-{1-[(2,5-dimethylphenyl)methyl]-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide
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Overview
Description
The compound is a complex organic molecule that includes several distinct functional groups, including a benzodiazole ring and a furan ring. These groups are common in many pharmaceuticals and other biologically active compounds .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. Unfortunately, without specific information on this compound, it’s difficult to provide a detailed synthesis analysis .Molecular Structure Analysis
The molecular structure of this compound, as implied by its name, includes a benzodiazole ring and a furan ring. These structures could potentially influence the compound’s reactivity and biological activity .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of a benzodiazole ring could potentially make the compound more resistant to metabolism in the body, increasing its biological activity .Scientific Research Applications
- The benzodiazole-furan hybrid structure could exhibit antibacterial properties. Researchers may explore its potential as a novel antibiotic or as an adjunct to existing therapies .
- The compound’s structural features suggest it might possess anti-inflammatory and analgesic effects. Investigating its activity against pain and inflammation pathways could yield valuable insights .
- Leveraging furan-based compounds in polymer synthesis is an emerging area. This compound could serve as a monomer for bio-based materials, contributing to sustainable plastics and coatings .
- Furan derivatives often participate in chiral reactions. Researchers might explore this compound’s potential as a chiral building block for drug synthesis, especially in the context of personalized medicine .
- Investigate the compound’s photophysical behavior. Its benzodiazole-furan conjugation could lead to interesting fluorescence properties, making it useful for sensor development .
- The furan carboxamide group provides a handle for bioconjugation. Researchers could attach targeting ligands or payloads to enhance drug delivery specificity .
Antibacterial Agents
Anti-Inflammatory and Analgesic Compounds
Biobased Materials and Polymers
Chiral Synthesis and Drug Development
Photophysical Properties and Sensors
Bioconjugation and Targeted Drug Delivery
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-[1-[1-[(2,5-dimethylphenyl)methyl]benzimidazol-2-yl]ethyl]furan-2-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23N3O2/c1-15-10-11-16(2)18(13-15)14-26-20-8-5-4-7-19(20)25-22(26)17(3)24-23(27)21-9-6-12-28-21/h4-13,17H,14H2,1-3H3,(H,24,27) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KCLCXPXJGLIADS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)CN2C3=CC=CC=C3N=C2C(C)NC(=O)C4=CC=CO4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23N3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1-{1-[(2,5-dimethylphenyl)methyl]-1H-1,3-benzodiazol-2-yl}ethyl)furan-2-carboxamide |
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